Cas no 22408-61-3 (2H-1-Benzopyran-3-carbonitrile,4-chloro-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carbonitrile,4-chloro-2-oxo-
• CAS No: 22408-61-3
• MF: C₁₀H₄ClNO₂
• MW: 205.597261428833
• CID: 250802
• PubChem ID: 13113302
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carbonitrile,4-chloro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carbonitrile,4-chloro-2-oxo-
• 4-chloro-2-oxochromene-3-carbonitrile
• 2H-1-Benzopyran-3-carbonitrile,4-chloro-2-oxo
• 3-Cyano-4-chlorocoumarin
• 4-chloro-2H-coumarin-3-carbonitrile
• 4-chloro-2-oxo-2H-[1]benzopyran-3-carbonitrile
• 4-chloro-2-oxo-2H-chromene-3-carbonitrile
• 4-chloro-3-coumarincarbonitrile
• 4-chloro-3-cyanocoumarin
• 4-chlorocoumarin-3-carbonitrile
• Coumarin,4-chloro-3-cyano-(8CI)
• 22408-61-3
• DTXSID50518781
• 4-Chloro-2-oxo-2H-1-benzopyran-3-carbonitrile

• Inchi： 1S/C10H4ClNO2/c11-9-6-3-1-2-4-8(6)14-10(13)7(9)5-12/h1-4H
• InChI Key： BOMWDCARWNJLFP-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=O)OC2C=CC=CC=21

Computed Properties

• Exact Mass: 204.99300
• Monoisotopic Mass: 204.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 54.00000
• LogP: 2.31808

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives